Cas no 71113-06-9 (2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI))

• Product Name: 2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI)
• CAS No: 71113-06-9
• MF: C₂₆H₂₆O₈
• MW: 466.479848384857
• CID: 580933
• PubChem ID: 6440270
• Update Time: 2025-04-19

2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiene-1,6-diol,3,4-bis[4-(acetyloxy)phenyl]-, diacetate(9CI)
• [(2E,4E)-6-acetyloxy-3,4-bis(4-acetyloxyphenyl)hexa-2,4-dienyl] acetate
• 2,4-Hexadiene-1,6-diol, 3,4-bis(4-(acetyloxy)phenyl)-, diacetate
• 3,4-Bis(4-(acetyloxy)phenyl)-2,4-hexadiene-1,6-diol diacetate
• 71113-06-9

• Inchi： 1S/C26H26O8/c1-17(27)31-15-13-25(21-5-9-23(10-6-21)33-19(3)29)26(14-16-32-18(2)28)22-7-11-24(12-8-22)34-20(4)30/h5-14H,15-16H2,1-4H3/b25-13+,26-14+
• InChI Key： KKTUAKDRBNXAFV-BKHCZYBLSA-N
• SMILES： O(C(C)=O)C/C=C(\C1C=CC(=CC=1)OC(C)=O)/C(=C/COC(C)=O)/C1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 466.16278
• Monoisotopic Mass: 466.16276778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2